N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide

• IUPAC Name: N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide
• InChI: InChI=1S/C18H17N5O2/c24-17(14-7-4-8-15-16(14)21-22-20-15)19-13-6-3-5-12(11-13)18(25)23-9-1-2-10-23/h3-8,11H,1-2,9-10H2,(H,19,24)(H,20,21,22)
• InChI Key: AXAHZAMHHQTTAL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC4=NNN=C43
• Molecular Formula: C18H17N5O2
• Molecular Weight: 335.4 g/mol

Description

N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide, also known as BP-1, is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields. BP-1 is a benzotriazole-based compound that is synthesized using a specific method.

Mechanism of Action

The mechanism of action of N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide is not fully understood. However, studies have shown that N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide can interact with DNA and RNA molecules, which can lead to the inhibition of their replication. N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide can also inhibit the activity of certain enzymes, such as topoisomerases, which are involved in DNA replication.
Biochemical and Physiological Effects:
N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide has been shown to have several biochemical and physiological effects. Studies have shown that N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide can induce apoptosis, or programmed cell death, in cancer cells. N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide can also inhibit the growth and proliferation of cancer cells. In addition, N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide has been shown to have anti-inflammatory effects, which can be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide is also relatively inexpensive compared to other compounds used in scientific research. However, N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide has some limitations. It has low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide. One of the most promising directions is in the field of photovoltaics. Further studies can be conducted to optimize the use of N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide as a hole-transporting material in perovskite solar cells. Another future direction is in the development of N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide as a potential anti-cancer drug. Studies can be conducted to further understand the mechanism of action of N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide and to optimize its efficacy and safety. Finally, N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide can be studied for its potential use in the treatment of inflammatory diseases. Further studies can be conducted to understand the anti-inflammatory effects of N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide and to develop new therapies based on its properties.
Conclusion:
In conclusion, N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide is a benzotriazole-based compound that has shown potential applications in various fields of scientific research. Its synthesis method is simple and efficient, and it has several advantages for lab experiments. N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide has been studied for its potential use in the treatment of cancer and inflammatory diseases, as well as its use as a hole-transporting material in perovskite solar cells. Further studies can be conducted to optimize the use of N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide in these fields and to explore new potential applications.

Synthesis Methods

N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-(pyrrolidine-1-carbonyl)aniline with 2H-benzotriazole-4-carboxylic acid chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain pure N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide.

Scientific Research Applications

N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide has shown potential applications in various fields of scientific research. One of the most promising applications is in the field of photovoltaics. N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide can be used as a hole-transporting material in perovskite solar cells, which can significantly improve the efficiency of the solar cells. N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide has also been studied for its potential use in the treatment of cancer. Studies have shown that N-[3-(pyrrolidine-1-carbonyl)phenyl]-2H-benzotriazole-4-carboxamide can inhibit the growth of cancer cells by interfering with their DNA replication.